Cas no 29006-04-0 (Butanoic acid, 4-ethoxy-, methyl ester)

• Product Name: Butanoic acid, 4-ethoxy-, methyl ester
• CAS No: 29006-04-0
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 1438173
• PubChem ID: 547904
• Update Time: 2025-04-20

Butanoic acid, 4-ethoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-ethoxy-, methyl ester
• methyl 4-ethoxybutanoate
• RVOAHFHZGYQSND-UHFFFAOYSA-N
• 29006-04-0
• Methyl 4-ethoxybutanoate #
• Butyric acid, 4-ethoxy-, methyl ester
• DTXSID80338257
• SCHEMBL5835607

• Inchi： 1S/C7H14O3/c1-3-10-6-4-5-7(8)9-2/h3-6H2,1-2H3
• InChI Key： RVOAHFHZGYQSND-UHFFFAOYSA-N
• SMILES： CCOCCCC(OC)=O

Computed Properties

• Exact Mass: 146.09432
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 90.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters